Cas no 1262006-46-1 (3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid)

• Product Name: 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid
• CAS No: 1262006-46-1
• MF: C₁₄H₁₂FNO₃
• MW: 261.248387336731
• MDL: MFCD18320605
• CID: 2768938
• PubChem ID: 53226506
• Update Time: 2025-07-02

3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2'-fluoro-5'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid, 95%
• 3-AMINO-5-(2-FLUORO-5-METHOXYPHENYL)BENZOIC ACID
• 1262006-46-1
• MFCD18320605
• DTXSID20690124
• 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid

• MDL： MFCD18320605
• Inchi： 1S/C14H12FNO3/c1-19-11-2-3-13(15)12(7-11)8-4-9(14(17)18)6-10(16)5-8/h2-7H,16H2,1H3,(H,17,18)
• InChI Key： QMQAYDHCGXBTIR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=C(C=C(C(=O)O)C=1)N)OC

Computed Properties

• Exact Mass: 261.08012141Da
• Monoisotopic Mass: 261.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid

Introduction to 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid (CAS No. 1262006-46-1)

3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1262006-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoic acid derivative family, characterized by its unique structural and functional properties. The presence of both amino and fluoro-methoxy substituents in its molecular framework imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid consists of a benzoic acid core substituted at the 3-position with an amino group (-NH₂) and at the 5-position with a phenyl ring that is further functionalized with a fluoro group (-F) at the 2-position and a methoxy group (-OCH₃) at the 5-position. This specific arrangement of functional groups enhances its interaction with biological targets, thereby influencing its pharmacological profile. The compound exhibits moderate solubility in polar organic solvents, which is advantageous for formulation development in pharmaceutical applications.

In recent years, 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid has been extensively studied for its potential applications in drug discovery. The fluorine atom, in particular, plays a crucial role in modulating the metabolic stability and binding affinity of bioactive molecules. Fluorinated aromatic compounds are well-documented for their enhanced bioavailability and prolonged half-life, attributes that are highly desirable in drug development. Additionally, the methoxy group contributes to hydrophobic interactions, further tailoring the compound’s pharmacokinetic properties.

One of the most compelling aspects of 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid is its versatility as a building block for synthesizing more complex molecules. Researchers have leveraged this compound to develop derivatives with enhanced pharmacological activity. For instance, studies have demonstrated its utility in generating novel inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The amino group at the 3-position of the benzoic acid core provides a site for further derivatization, allowing chemists to introduce additional functional moieties that can enhance target specificity or improve pharmacokinetic profiles. This flexibility has led to the synthesis of various analogs that exhibit improved efficacy and reduced side effects compared to parent compounds. Such derivatives are being evaluated in clinical trials for their potential as treatments for neurological disorders, cancer, and infectious diseases.

Recent advancements in computational chemistry have further accelerated the exploration of 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid as a lead compound. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into its mechanism of action. These insights have guided the design of next-generation drugs with optimized binding affinities and selectivity. The integration of machine learning algorithms has enabled high-throughput screening of derivatives, expediting the identification of promising candidates for further development.

The synthesis of 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These synthetic routes ensure high yields and purity, which are critical for pharmaceutical applications where impurities can adversely affect efficacy and safety.

The pharmaceutical industry has shown particular interest in 3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid due to its potential as an intermediate in producing small-molecule drugs. Its structural features make it an ideal candidate for generating compounds with diverse biological activities. Researchers are exploring its role in developing treatments for metabolic disorders, where modulation of enzyme activity is key to managing conditions such as diabetes and obesity.

In conclusion,3-Amino-5-(2-fluoro-5-methoxyphenyl)benzoic acid (CAS No. 1262006-46-1) represents a significant advancement in medicinal chemistry. Its unique structural attributes and versatile reactivity position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in addressing unmet medical needs across various disease areas.